(Z)-1-(3,5-Dichlorophenyl)-N-(2,2-diethoxyethyl)methanimine

• Molecular Formula: C13H17Cl2NO2
• Molecular Weight: 290.18 g/mol
• IUPAC Name: 1-(3,5-dichlorophenyl)-N-(2,2-diethoxyethyl)methanimine
• InChI: InChI=1S/C13H17Cl2NO2/c1-3-17-13(18-4-2)9-16-8-10-5-11(14)7-12(15)6-10/h5-8,13H,3-4,9H2,1-2H3
• InChI Key: QLPUTPLSFBYUJO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CN=CC1=CC(=CC(=C1)Cl)Cl)OCC

Description

(Z)-1-(3,5-Dichlorophenyl)-N-(2,2-diethoxyethyl)methanimine is a useful research compound. Its molecular formula is C13H17Cl2NO2 and its molecular weight is 290.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 2,2-Diethoxy-ethylamine (1852.5 g; 1.00 equiv; 13.63 moles), 3,5-dichloro-benzaldehyde (2453 g; 1.00 equiv; 13.60 moles), and Toluene (12 L) is charged to a 22 L flask equipped with a Dean Stark trap, condenser, nitrogen inlet, overhead stirring, and thermocouple. The light yellow reaction is warmed to reflux. Solvent begins distilling at 88° C. A total of ˜650 mL distillate (˜240 mL of water) is collected. The temperature is increased to 114° C. during the distillation. NMR after 2 hr at reflux shows the product. The heat is shut off after 2.5 hr. The solution is gravity filtered into a carboy through fluted filter paper to remove a few particulates (including a small section of glass tubing, which is most likely from the 3,5-dichloro-benzaldehyde). The filtered solution is concentrated using Buchi flask with the water bath set at 45° C. Once the solvent stops coming over, the temperature is increased to 70° C. with full vacuum and held for ˜1.5 hr to remove any residual toluene. The weight of (3,5-Dichloro-benzylidene)-(2,2-diethoxy-ethyl)-amine is 4059.3 g (102.9% of theory). Mass Spectrum (LCMS) m/z=291.2) (M+H+)